Cas no 50353-47-4 (2-Hydroxy-3-phenylpropanenitrile)

2-Hydroxy-3-phenylpropanenitrile structure
50353-47-4 structure
Product Name:2-Hydroxy-3-phenylpropanenitrile
CAS No:50353-47-4
MF:C9H9NO
MW:147.173862218857
CID:376576
PubChem ID:291037
Update Time:2025-04-19

2-Hydroxy-3-phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxy-3-phenylpropanenitrile
    • 3-Phenyllactonitrile
    • Benzenepropanenitrile, a-hydroxy-
    • 2-Hydroxy-3-phenyl-propionitril
    • 2-hydroxy-3-phenyl-propionitrile
    • Benzenepropanenitrile,a-hydroxy
    • phenyl acetaldehyde cyanohydrin
    • Phenylacetaldehyd-cyanhydrin
    • 50353-47-4
    • DTXSID00302970
    • NSC-155550
    • (r,s)-2-hydroxy-3-phenylpropionitrile
    • NSC155550
    • SCHEMBL196712
    • EN300-1262670
    • SB85257
    • AKOS009470115
    • DB-228104
    • (S)-2-hydroxy-3-phenylpropanenitrile
    • G53432
    • Inchi: 1S/C9H9NO/c10-7-9(11)6-8-4-2-1-3-5-8/h1-5,9,11H,6H2
    • InChI Key: GOOUUOYVIYFDBL-UHFFFAOYSA-N
    • SMILES: OC(C#N)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 147.06800
  • Monoisotopic Mass: 147.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44A^2
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.131
  • Boiling Point: 325.8°C at 760 mmHg
  • Flash Point: 150.8°C
  • Refractive Index: 1.556
  • PSA: 44.02000
  • LogP: 1.11358

2-Hydroxy-3-phenylpropanenitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Hydroxy-3-phenylpropanenitrile Pricemore >>

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